Cas no 179996-42-0 (2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine)

• Product Name: 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine
• CAS No: 179996-42-0
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD06738690
• CID: 113329
• PubChem ID: 19826569
• Update Time: 2025-10-05

2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine
• 2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHYLAMINE,
• Benzenemethanamine, 4-methoxy-α-(trifluoromethyl)-
• Benzenemethanamine,4-methoxy-a-(trifluoromethyl)-
• 2,2,2-trifluoro-1-(4-methoxyphenyl)ethan-1-amine
• 2,2,2-TRIFLUORO-1-(4-METHOXY-PHENYL)-ETHYLAMINE
• AB27662
• ANW-52990
• CTK4D7466
• MolPort-004-340-753
• SureCN149205
• Benzenemethanamine, 4-methoxy-.alpha.-(trifluoromethyl)-
• SCHEMBL149205
• AS-42232
• CS-0005284
• WXWSEEIYIQOYNZ-UHFFFAOYSA-N
• AB39756
• 179996-42-0
• AB39760
• SY043093
• AKOS016842804
• FT-0691296
• MFCD06738690
• SY261840
• EN300-129363
• DTXSID40600366
• 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethylamine
• 1-(4-Methoxyphenyl)-2,2,2-trifluoroethanamine
• AKOS000183082
• 2,2,2-tris(fluoranyl)-1-(4-methoxyphenyl)ethanamine
• MFCD07374547
• FT-0772684
• A812512
• BENZENEMETHANAMINE, 4-METHOXY-ALPHA-(TRIFLUOROMETHYL)-
• BenzeneMethanaMine, 4-Methoxy-a-(trifluoroMethyl)-
• DB-028814

• MDL： MFCD06738690
• Inchi： 1S/C9H10F3NO/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3
• InChI Key： WXWSEEIYIQOYNZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)OC)N)(F)F

Computed Properties

• Exact Mass: 205.07100
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 252.3±40.0 °C at 760 mmHg
• Flash Point: 106.4±27.3 °C
• PSA: 35.25000
• LogP: 2.95760
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine

Recent Advances in the Study of 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine (CAS: 179996-42-0)

The compound 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine (CAS: 179996-42-0) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Its trifluoromethyl and methoxyphenyl moieties contribute to enhanced metabolic stability and blood-brain barrier permeability, making it a valuable scaffold for neuropharmacological applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating novel serotonin receptor modulators with improved selectivity profiles.

In terms of synthetic methodologies, significant progress has been made in optimizing the production of 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine. A recent patent (WO2023056789) describes an improved asymmetric synthesis route with 92% enantiomeric excess, addressing previous challenges in chiral purity. This advancement is particularly important as the stereochemistry of this compound has been shown to critically influence its biological activity.

Pharmacological investigations have revealed promising antidepressant and anxiolytic properties associated with derivatives of this compound. Research published in ACS Chemical Neuroscience (2024) identified several analogs that exhibit potent 5-HT1A receptor agonism with minimal off-target effects. These findings suggest potential applications in treating mood disorders while avoiding the side effect profiles of current medications.

The compound's metabolic fate has also been extensively studied, with recent pharmacokinetic data indicating favorable absorption and distribution characteristics. A 2024 study in Drug Metabolism and Disposition reported that the trifluoromethyl group significantly reduces first-pass metabolism, leading to improved oral bioavailability compared to non-fluorinated analogs.

Emerging applications extend beyond CNS disorders, with recent preclinical studies demonstrating anti-inflammatory properties through NF-κB pathway modulation. This dual pharmacological profile (neuroactive and anti-inflammatory) positions 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine as a promising lead compound for multifactorial diseases such as neuroinflammatory conditions.

Future research directions appear focused on expanding the structural diversity of derivatives and exploring their therapeutic potential in various disease models. Several pharmaceutical companies have included this scaffold in their discovery pipelines, suggesting growing industry interest. The compound's versatility and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and medicinal chemistry.